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These application notes provide a comprehensive overview of the principles and
methodologies employed in the high-precision measurement of the Rydberg constant
(ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

R, R

). This fundamental physical constant is intrinsically linked to the atomic energy levels of
hydrogen and plays a crucial role in testing the theory of quantum electrodynamics (QED). The
protocols detailed below are intended to guide researchers in understanding and potentially
replicating these high-precision experiments.

Introduction to the Rydberg Constant

The Rydberg constant, named after Swedish physicist Johannes Rydberg, is a fundamental
constant in atomic physics that relates to the electromagnetic spectra of an atom. It first
appeared as an empirical fitting parameter in the Rydberg formula for the hydrogen spectral
series.[1] Later, Niels Bohr demonstrated that its value could be derived from more
fundamental constants within his atomic model.[1] The Rydberg constant is now one of the
most precisely determined physical constants, with a relative standard uncertainty of 1.1x10-12,

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15979847#bc-rfq
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://en.wikipedia.org/wiki/Rydberg_constant
https://en.wikipedia.org/wiki/Rydberg_constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-precision-measurement-of-the-rydberg-constant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15979847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

[1] This high precision allows for stringent tests of fundamental physics and constrains the
values of other physical constants it depends on.[1]

The currently accepted value of the Rydberg constant is determined from a combination of
high-precision spectroscopic measurements on different atomic systems, primarily atomic
hydrogen, and detailed theoretical calculations within the framework of QED.[1]

High-Precision Measurement Techniques

The pursuit of an increasingly accurate value for the Rydberg constant has driven significant
advancements in spectroscopic techniques. Early measurements relied on observing the
Balmer series of hydrogen using diffraction grating spectrometers.[2][3][4] However, the
precision of these methods is limited by Doppler broadening, which arises from the thermal
motion of the atoms.[5]

Modern high-precision measurements employ sophisticated techniques to overcome this
limitation and achieve uncertainties of parts per trillion. The key to these advancements lies in
Doppler-free spectroscopy.

Doppler-Free Two-Photon Spectroscopy

A cornerstone of modern high-precision Rydberg constant measurements is Doppler-free two-
photon spectroscopy. In this technique, an atom absorbs two photons from counter-propagating
laser beams of the same frequency. The first-order Doppler shifts from the two photons cancel
each other out, leading to a sharp resonance peak that is not limited by the thermal motion of
the atoms.[5] This method has been instrumental in measuring transitions in atomic hydrogen,
such as the 1S-2S transition, with extraordinary accuracy.[6][7]

Frequency Comb Spectroscopy

The advent of the optical frequency comb has revolutionized precision spectroscopy and
frequency metrology. A frequency comb is a laser source whose spectrum consists of a series
of discrete, equally spaced frequency lines. It acts as a ruler in the frequency domain, allowing
for the direct and highly accurate measurement of optical frequencies. When combined with
Doppler-free spectroscopy, frequency combs enable the precise determination of atomic
transition frequencies, which are then used to calculate the Rydberg constant.[8][9]
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Experimental Protocols

The following sections provide generalized protocols for high-precision measurements of the
Rydberg constant using modern spectroscopic techniques. These protocols are based on the
principles outlined in the cited literature and are intended to be a guide for researchers.

Protocol 1: Doppler-Free Two-Photon Spectroscopy of
the Hydrogen 1S-2S Transition

This protocol describes the measurement of the 1S-2S transition frequency in atomic hydrogen,
a key experiment for determining the Rydberg constant.[6][7]

Objective: To measure the frequency of the 1S-2S two-photon transition in atomic hydrogen
with high precision.

Materials:

Atomic hydrogen source (e.g., a gas discharge tube or a thermal nozzle).

» Ultra-stable, narrow-linewidth laser system at 243 nm (for two-photon excitation of the 1S-2S
transition). This is typically a frequency-doubled dye laser or a solid-state laser.

» High-finesse optical cavity to enhance the laser power.

e Vacuum chamber to house the atomic hydrogen and the interaction region.

e Lyman-alpha (121.6 nm) photon detector to detect the decay of the excited 2S state.
o Optical frequency comb for absolute frequency measurement of the 243 nm laser.

» Data acquisition and analysis system.

Methodology:

o Generate Atomic Hydrogen: Produce a beam of atomic hydrogen from the source. This often
involves dissociating molecular hydrogen (Hz2) in a discharge.

e Laser System Preparation:
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o Generate a highly stable and narrow-linewidth laser beam at 243 nm.

o Lock the laser frequency to a stable reference, such as a high-finesse optical cavity.

¢ Two-Photon Excitation:

o Direct the 243 nm laser beam into the vacuum chamber and through the atomic hydrogen
beam.

o Retro-reflect the laser beam back upon itself to create two counter-propagating beams for
Doppler-free excitation.

o The atoms are excited from the 1S ground state to the 2S metastable state by the
simultaneous absorption of two 243 nm photons.

o Detection of the 2S State:

o The 2S state is metastable and does not decay directly to the 1S state.

o Apply a small electric field (quenching field) to mix the 2S state with the 2P state, which
rapidly decays to the 1S state, emitting a Lyman-alpha photon.

o Detect the emitted Lyman-alpha photons using a suitable detector.

 Frequency Measurement:

o While scanning the frequency of the 243 nm laser, record the Lyman-alpha fluorescence
signal.

o The two-photon resonance will appear as a sharp peak in the fluorescence signal.

o Simultaneously, measure the absolute frequency of the 243 nm laser using an optical
frequency comb referenced to a primary frequency standard (e.g., a cesium atomic clock).

o Data Analysis:

o Fit the resonance peak to a theoretical lineshape model to determine the center frequency
with high precision.
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o Correct for systematic effects, such as the AC Stark shift, the second-order Doppler shift,
and the Zeeman shift.

o Use the measured 1S-2S transition frequency and the theoretical framework of QED to
determine the Rydberg constant.

Experimental Workflow for Doppler-Free Two-Photon Spectroscopy

Atomic Hydrogen Source Interaction & Detection

Laser & Frequency Control

Frequency Comb

Vacuum Chamber Two-Photon Excitation

Lyman-a Detector :
Data Analysis

Calculate Roo

Data Acquisition

243 nm Laser

Click to download full resolution via product page

Workflow for measuring the Rydberg constant via two-photon spectroscopy.

Data Presentation

The following table summarizes some of the most precise measurements of the Rydberg
constant and the currently recommended value from the Committee on Data for Science and
Technology (CODATA).
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. Measured .
Experimental Uncertainty
Year Value of Re Reference
Method (m™?)
(m=)
Doppler-free
1986 spectroscopy of 10973731.573(3) 0.003 [6]
H Balmer-a
Doppler-free two-
photon
1989 10973731.569(6) 0.006 [6]
spectroscopy of
H 2S-nD
CODATA
10973731.56816
2018 Recommended 0.000012 [10]
0(12)
Value
CODATA
10973731.56815
2022 Recommended 0.000012 [11]
7(12)
Value

Logical Relationship of Key Concepts in Rydberg Constant Measurement
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Interrelation of concepts in high-precision Rydberg constant determination.

Conclusion

The high-precision measurement of the Rydberg constant remains a vibrant area of research

at the forefront of fundamental physics. The continuous improvement in experimental

techniques, particularly in laser spectroscopy and frequency metrology, has allowed for

increasingly stringent tests of QED and a more precise determination of fundamental

constants. The protocols and information provided in these application notes offer a glimpse

into the sophisticated methodologies required to perform these landmark experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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